Cas no 91131-15-6 (2-chloro-N-(4-methylphenyl)methylpropanamide)

• Product Name: 2-chloro-N-(4-methylphenyl)methylpropanamide
• CAS No: 91131-15-6
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD08729198
• CID: 799261
• PubChem ID: 16226997
• Update Time: 2025-06-21

2-chloro-N-(4-methylphenyl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-N-[(4-methylphenyl)methyl]-
• 2-CHLORO-N-(4-METHYLBENZYL)PROPANAMIDE
• 2-chloro-N-[(4-methylphenyl)methyl]propanamide
• CS-0241534
• Z147652170
• EN300-23374
• DTXSID90585356
• AKOS017283060
• AKOS000263411
• 91131-15-6
• 2-chloro-N-(4-methylphenyl)methylpropanamide

• MDL： MFCD08729198
• Inchi： 1S/C11H14ClNO/c1-8-3-5-10(6-4-8)7-13-11(14)9(2)12/h3-6,9H,7H2,1-2H3,(H,13,14)
• InChI Key： BUITZLONWBSHSB-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

2-chloro-N-(4-methylphenyl)methylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(4-methylphenyl)methylpropanamide

Introduction to 2-chloro-N-(4-methylphenyl)methylpropanamide (CAS No. 91131-15-6)

2-chloro-N-(4-methylphenyl)methylpropanamide, with the chemical formula C₁₂H₁₄ClNO, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its molecular structure, which includes a chloro group and a methylphenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 91131-15-6 uniquely identifies this substance, ensuring precise classification and handling in research and industrial applications.

The synthesis of 2-chloro-N-(4-methylphenyl)methylpropanamide involves multi-step organic reactions, often requiring careful control of reaction conditions to achieve high yields and purity. The presence of the chloro group enhances its reactivity, making it a versatile building block for further functionalization. In recent years, advancements in synthetic methodologies have allowed for more efficient and scalable production processes, which are crucial for meeting the demands of pharmaceutical research and development.

One of the most compelling aspects of 2-chloro-N-(4-methylphenyl)methylpropanamide is its potential in drug discovery. The combination of the chloro and methylphenyl groups provides multiple sites for chemical modification, enabling the creation of diverse pharmacophores. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and analgesic properties.

In the realm of medicinal chemistry, the< strong>2-chloro-N-(4-methylphenyl)methylpropanamide structure has been investigated for its role in modulating enzyme activity. Specifically, researchers have explored its interactions with serine proteases, which are key targets in diseases such as cancer and infectious disorders. The chloro group's ability to participate in hydrogen bonding and dipole-dipole interactions makes it an effective moiety for designing enzyme inhibitors. Recent publications highlight the discovery of several potent inhibitors derived from this scaffold, demonstrating its significance in drug design.

The pharmaceutical industry has also been keen on exploring the< strong>CAS no91131-15-6 compound for its potential in treating neurological disorders. Preliminary studies suggest that certain derivatives may interact with neurotransmitter receptors, offering a new avenue for developing treatments for conditions like Alzheimer's disease and Parkinson's disease. The structural features of 2-chloro-N-(4-methylphenyl)methylpropanamide allow for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug efficacy.

Another area where this compound has shown promise is in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. Researchers have found that modifications to the< strong>2-chloro-N-(4-methylphenyl)methylpropanamide scaffold can lead to compounds with enhanced activity against Gram-positive and Gram-negative bacteria. This finding is particularly relevant given the increasing prevalence of multidrug-resistant pathogens worldwide.

The role of computational chemistry in optimizing derivatives of 2-chloro-N-(4-methylphenyl)methylpropanamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict the binding affinity and selectivity of potential drug candidates before they are synthesized. This approach not only saves time but also reduces costs associated with experimental trials. By leveraging computational tools, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.

In conclusion, 2-chloro-N-(4-methylphenyl)methylpropanamide (CAS No. 91131-15-6) is a versatile compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a crucial role in advancing medical science.